78-85-3

Methacrolein

In Stock

• CAS RN:
• 78-85-3

• Formula:
• C4H6O
  CH3CH=CHCHO
  C4H6O
  CH2=C(CH3)CHO
  C4H6O

• InChI:
• InChI=1S/C4H6O/c1-4(2)3-5/h3H,1H2,2H3

• InChIKey:
• STNJBCKSHOAVAJ-UHFFFAOYSA-N

• Methacrolein on oxidation over heteropoly acid catalysts (mainly 12-molybdophosphoric acid) at 300°C yields methacrylic acid. It is the major product of isoprene oxidation.
  Methacrolein, also known as methacrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Methacrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methacrolein has been primarily detected in saliva.
  Methacrolein is an enal.
  Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics.
  

isobutyl 4-(3-bromo-4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

In Stock

• CAS RN:
• 5478-85-3

• Formula:
• C17H21BrN2O4

• InChI:
• InChI=1S/C17H21BrN2O4/c1-9(2)8-24-16(21)14-10(3)19-17(22)20-15(14)11-5-6-13(23-4)12(18)7-11/h5-7,9,15H,8H2,1-4H3,(H2,19,20,22)

• InChIKey:
• LENMZVAOZCPACP-UHFFFAOYSA-N

• Isobutyl 4-(3-bromo-4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is a useful research compound. Its molecular formula is C17H21BrN2O4 and its molecular weight is 397.3 g/mol. The purity is usually 95%.

Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate

In Stock

• CAS RN:
• 21278-85-3

• Formula:
• C11H10N2O2S

• InChI:
• InChI=1S/C11H10N2O2S/c1-2-15-11(14)9-7-16-10(13-9)8-3-5-12-6-4-8/h3-7H,2H2,1H3

• InChIKey:
• YHHRVJSNZLHEPG-UHFFFAOYSA-N

• Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C11H10N2O2S and its molecular weight is 234.28 g/mol. The purity is usually 95%.

3,6-Dibromo-2-nitro-9h-fluoren-9-one

Usually In Stock

• CAS RN:
• 21878-85-3

• Formula:
• C13H5Br2NO3

• InChI:
• InChI=1S/C13H5Br2NO3/c14-6-1-2-7-8(3-6)9-4-11(15)12(16(18)19)5-10(9)13(7)17/h1-5H

• InChIKey:
• WXANJNCIOOFCRX-UHFFFAOYSA-N

• 3,6-Dibromo-2-nitro-9h-fluoren-9-one is a useful research compound. Its molecular formula is C13H5Br2NO3 and its molecular weight is 382.99 g/mol. The purity is usually 95%.

Benzene, 1-bromo-2,3-dimethoxy-5-methyl-

Usually In Stock

• CAS RN:
• 68278-85-3

• Formula:
• C9H11BrO2

• InChI:
• InChI=1S/C9H11BrO2/c1-6-4-7(10)9(12-3)8(5-6)11-2/h4-5H,1-3H3

• InChIKey:
• QNLKMCMWNRXPGP-UHFFFAOYSA-N

• Benzene, 1-bromo-2,3-dimethoxy-5-methyl- is a useful research compound. Its molecular formula is C9H11BrO2 and its molecular weight is 231.09 g/mol. The purity is usually 95%.

Zinc 8-quinolinolate

In Stock

• CAS RN:
• 13978-85-3

• Formula:
• C18H12N2O2Zn

• InChI:
• InChI=1S/2C9H7NO.Zn/c2*11-8-5-1-3-7-4-2-6-10-9(7)8;/h2*1-6,11H;/q;;+2/p-2

• InChIKey:
• HTPBWAPZAJWXKY-UHFFFAOYSA-L

• Bis(8-hydroxyquinoline) zinc(II) complex (Znq₂), an electroluminescent material.
  
  

3-(1,3-Dioxolan-2-YL)-4'-methylbenzophenone

In Stock

• CAS RN:
• 898778-85-3

• Formula:
• C17H16O3

• InChI:
• InChI=1S/C17H16O3/c1-12-5-7-13(8-6-12)16(18)14-3-2-4-15(11-14)17-19-9-10-20-17/h2-8,11,17H,9-10H2,1H3

• InChIKey:
• RIEQTSXOQBUVIC-UHFFFAOYSA-N

• 3-(1,3-Dioxolan-2-YL)-4'-methylbenzophenone is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.

Methanesulfonic acid, (phenylamino)(phenylimino)-

• CAS RN:
• 107678-85-3

• Formula:
• C13H12N2O3S

• InChI:
• InChI=1S/C13H12N2O3S/c16-19(17,18)13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H,(H,14,15)(H,16,17,18)

• InChIKey:
• WHCHCNQDLARRHS-UHFFFAOYSA-N

• Methanesulfonic acid, (phenylamino)(phenylimino)-, also known as Methanesulfonic acid, (phenylamino)(phenylimino)-, is a useful research compound. Its molecular formula is C13H12N2O3S and its molecular weight is 276.31 g/mol. The purity is usually 95%.

N'-(4-fluorobenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide

In Stock

• CAS RN:
• 851978-85-3

• Formula:
• C17H10FN3O3S

• InChI:
• InChI=1S/C17H10FN3O3S/c18-11-5-3-7-13-14(11)19-17(25-13)21-20-15(22)10-8-9-4-1-2-6-12(9)24-16(10)23/h1-8H,(H,19,21)(H,20,22)

• InChIKey:
• ADWXRTLNZNEGCQ-UHFFFAOYSA-N

• N'-(4-fluorobenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide is a useful research compound. Its molecular formula is C17H10FN3O3S and its molecular weight is 355.34. The purity is usually 95%.

(Z)-3-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl morpholine-4-carboxylate

In Stock

• CAS RN:
• 869078-85-3

• Formula:
• C22H21NO6

• InChI:
• InChI=1S/C22H21NO6/c1-2-27-16-6-7-18-19(14-16)29-20(21(18)24)13-15-4-3-5-17(12-15)28-22(25)23-8-10-26-11-9-23/h3-7,12-14H,2,8-11H2,1H3/b20-13-

• InChIKey:
• SRZSTHLQUFITAE-MOSHPQCFSA-N

• (Z)-3-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C22H21NO6 and its molecular weight is 395.411. The purity is usually 95%.

Isobonducellin

In Stock

• CAS RN:
• 610778-85-3

• Formula:
• C17H14O4

• InChI:
• InChI=1S/C17H14O4/c1-20-14-5-2-11(3-6-14)8-12-10-21-16-9-13(18)4-7-15(16)17(12)19/h2-9,18H,10H2,1H3/b12-8-

• InChIKey:
• DLQSYZMPSWHYMW-WQLSENKSSA-N

• Isobonducellin is a natural product found in Caesalpinia pulcherrima with data available.

Gibberellin A14

In Stock

• CAS RN:
• 429678-85-3

• Formula:
• C19H26O5

• InChI:
• InChI=1S/C20H28O5/c1-10-8-20-9-11(10)4-5-12(20)18(2)7-6-13(21)19(3,17(24)25)15(18)14(20)16(22)23/h11-15,21H,1,4-9H2,2-3H3,(H,22,23)(H,24,25)/t11-,12+,13+,14-,15+,18+,19-,20+/m1/s1

• InChIKey:
• GOXVBOCYKWDIHL-RQCNVRKMSA-N

• Gibberellin A14 is a C20-gibberellin, initially identified in Gibberella fujikuroi. It differs from gibberellin A12 in the presence of a beta-OH at C-2 (gibbane numbering). It is a dicarboxylic acid, a C20-gibberellin and a gibberellin monocarboxylic acid. It is a conjugate acid of a gibberellin A14(2-).

5,6,7,8-Tetrahydro-[1,6]naphthyridine-3-carboxylic acid methyl ester dihydrochloride

In Stock

• CAS RN:
• 1263378-85-3

• Formula:
• C10H14Cl2N2O2

• InChI:
• InChI=1S/C10H12N2O2.2ClH/c1-14-10(13)8-4-7-5-11-3-2-9(7)12-6-8;;/h4,6,11H,2-3,5H2,1H3;2*1H

• InChIKey:
• KJBAAUVHJJAWHH-UHFFFAOYSA-N

• 5,6,7,8-Tetrahydro-[1,6]naphthyridine-3-carboxylic acid methyl ester dihydrochloride is a useful research compound. Its molecular formula is C10H14Cl2N2O2 and its molecular weight is 265.13 g/mol. The purity is usually 95%.

4-(2-Butoxyethoxy)cyclohexan-1-one

In Stock

• CAS RN:
• 1564778-85-3

• Formula:
• C12H22O3

• InChI:
• InChI=1S/C12H22O3/c1-2-3-8-14-9-10-15-12-6-4-11(13)5-7-12/h12H,2-10H2,1H3

• InChIKey:
• ZQDDRJYPSQHFIK-UHFFFAOYSA-N

• 4-(2-Butoxyethoxy)cyclohexan-1-one is a useful research compound. Its molecular formula is C12H22O3 and its molecular weight is 214.305. The purity is usually 95%.

tert-Butyl 2-(2-aminoethyl)thiomorpholine-4-carboxylate 1,1-dioxide

In Stock

• CAS RN:
• 1784378-85-3

• Formula:
• C11H22N2O4S

• InChI:
• InChI=1S/C11H22N2O4S/c1-11(2,3)17-10(14)13-6-7-18(15,16)9(8-13)4-5-12/h9H,4-8,12H2,1-3H3

• InChIKey:
• OWZXRDXNIYGFIJ-UHFFFAOYSA-N

• Tert-Butyl 2-(2-aminoethyl)thiomorpholine-4-carboxylate 1,1-dioxide is a useful research compound. Its molecular formula is C11H22N2O4S and its molecular weight is 278.37. The purity is usually 95%.

1-(2-Methoxy-2-(o-tolyl)ethyl)-3-(thiophen-2-yl)urea

In Stock

• CAS RN:
• 1797878-85-3

• Formula:
• C15H18N2O2S

• InChI:
• InChI=1S/C15H18N2O2S/c1-11-6-3-4-7-12(11)13(19-2)10-16-15(18)17-14-8-5-9-20-14/h3-9,13H,10H2,1-2H3,(H2,16,17,18)

• InChIKey:
• VLYQCVHDBJQKSC-UHFFFAOYSA-N

• 1-(2-Methoxy-2-(o-tolyl)ethyl)-3-(thiophen-2-yl)urea is a useful research compound. Its molecular formula is C15H18N2O2S and its molecular weight is 290.38. The purity is usually 95%.

N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 2175978-85-3

• Formula:
• C12H21NO3S

• InChI:
• InChI=1S/C12H21NO3S/c14-5-6-16-12(3-7-17-8-4-12)9-13-11(15)10-1-2-10/h10,14H,1-9H2,(H,13,15)

• InChIKey:
• YRFRGMJXIOICLY-UHFFFAOYSA-N

• N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C12H21NO3S and its molecular weight is 259.36. The purity is usually 95%.

3-(2,2-Difluorocyclopropyl)aniline;hydrochloride

In Stock

• CAS RN:
• 2219378-85-3

• Formula:
• C9H10ClF2N

• InChI:
• InChI=1S/C9H9F2N.ClH/c10-9(11)5-8(9)6-2-1-3-7(12)4-6;/h1-4,8H,5,12H2;1H

• InChIKey:
• RBHMHPOREHYFDI-UHFFFAOYSA-N

• 3-(2,2-Difluorocyclopropyl)aniline;hydrochloride is a useful research compound. Its molecular formula is C9H10ClF2N and its molecular weight is 205.63. The purity is usually 95%.

2-[[1-(5-Fluoro-2-methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379978-85-3

• Formula:
• C17H20FN3O4S

• InChI:
• InChI=1S/C17H20FN3O4S/c1-24-15-6-5-14(18)10-16(15)26(22,23)21-9-2-4-13(11-21)12-25-17-19-7-3-8-20-17/h3,5-8,10,13H,2,4,9,11-12H2,1H3

• InChIKey:
• QDSOQSALUKSDFT-UHFFFAOYSA-N

• 2-[[1-(5-Fluoro-2-methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyrimidine is a useful research compound. Its molecular formula is C17H20FN3O4S and its molecular weight is 381.42. The purity is usually 95%.

Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate

• CAS RN:
• 21278-85-3; 21288-34-6

• Formula:
• C11H10N2O2S

• InChI:
• InChI=1S/C11H10N2O2S/c1-2-15-11(14)9-7-16-10(13-9)8-3-5-12-6-4-8/h3-7H,2H2,1H3

• InChIKey:
• YHHRVJSNZLHEPG-UHFFFAOYSA-N

• Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C11H10N2O2S and its molecular weight is 234.27. The purity is usually 95%.